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Compound of Interest

Compound Name:
N-Isopropyl-2-Nitro-4-

(Trifluoromethyl)Aniline

CAS No.: 175277-90-4

Cat. No.: B069606

Get Quote

Substituted anilines are foundational scaffolds in modern chemistry, serving as critical

intermediates in the synthesis of pharmaceuticals, agrochemicals, and materials. The

introduction of a trifluoromethyl (-CF3) group imparts unique properties, including increased

metabolic stability, enhanced lipophilicity, and altered electronic characteristics, making

trifluoromethylated anilines particularly valuable in drug discovery. The further incorporation of

a nitro group (-NO2) and an N-alkyl substituent, as seen in N-Ethyl-2-nitro-4-

(trifluoromethyl)aniline, creates a versatile molecule with distinct reactive sites amenable to a

variety of chemical transformations.

This guide provides a comprehensive technical overview of N-Ethyl-2-nitro-4-

(trifluoromethyl)aniline, covering its physicochemical properties, synthesis, reactivity, and safety

considerations. The experimental protocols and data presented are intended to equip

researchers with the necessary information to effectively utilize this compound in their research

and development endeavors.
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The physicochemical properties of N-Ethyl-2-nitro-4-(trifluoromethyl)aniline are summarized in

the table below. These characteristics are crucial for understanding its behavior in different

solvent systems, its potential for crossing biological membranes, and for developing

appropriate analytical methods.

Property Value Source

CAS Number 30377-62-9 [1]

Molecular Formula C9H9F3N2O2 [1]

Molecular Weight 234.18 g/mol Calculated

Appearance Not specified, likely a solid -

Melting Point Not specified -

Boiling Point Not specified -

Solubility
Not specified, expected to be

soluble in organic solvents
-

Synthesis and Mechanistic Considerations
The synthesis of N-substituted-2-nitro-4-(trifluoromethyl)anilines typically involves a

nucleophilic aromatic substitution (SNAr) reaction. A common synthetic route is the reaction of

a suitable aniline with a halogenated nitroaromatic compound.

A plausible synthesis for N-Ethyl-2-nitro-4-(trifluoromethyl)aniline would involve the reaction of

4-chloro-3-nitrobenzotrifluoride with ethylamine. The electron-withdrawing nature of the nitro

and trifluoromethyl groups activates the aromatic ring towards nucleophilic attack by the amine.
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Caption: Generalized synthetic workflow for N-Ethyl-2-nitro-4-(trifluoromethyl)aniline via SNAr.

Key Applications in Research and Development
N-Ethyl-2-nitro-4-(trifluoromethyl)aniline is a valuable intermediate for the synthesis of more

complex molecules. Its functional groups provide handles for a variety of chemical

transformations:

Reduction of the Nitro Group: The nitro group can be readily reduced to an amine, yielding a

diamine derivative. This transformation is a cornerstone in the synthesis of heterocycles,

such as benzimidazoles, which are prevalent in medicinal chemistry.

Modification of the Amine: The secondary amine can undergo various reactions, including

acylation, alkylation, and coupling reactions, allowing for the introduction of diverse

functional groups.

Aromatic Ring Chemistry: The substituted aniline ring can participate in further electrophilic

aromatic substitution reactions, although the positions of substitution will be directed by the

existing groups.

These reactive handles make this class of compounds attractive starting materials for the

synthesis of:

Active Pharmaceutical Ingredients (APIs): The trifluoromethyl group is a common motif in

modern pharmaceuticals for its ability to enhance drug-like properties.

Agrochemicals: Many herbicides and pesticides are derived from substituted anilines.
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Dyes and Pigments: The chromophoric properties of the nitroaniline core can be exploited in

the development of new colorants.

Experimental Protocol: Reduction of the Nitro
Group
The following is a representative protocol for the reduction of a nitroaniline to its corresponding

diamine. This is a common subsequent step in a synthetic workflow involving N-Ethyl-2-nitro-4-

(trifluoromethyl)aniline.

Objective: To synthesize N-Ethyl-4-(trifluoromethyl)benzene-1,2-diamine from N-Ethyl-2-nitro-4-

(trifluoromethyl)aniline.

Materials:

N-Ethyl-2-nitro-4-(trifluoromethyl)aniline

Tin(II) chloride dihydrate (SnCl2·2H2O)

Concentrated Hydrochloric Acid (HCl)

Ethanol (EtOH)

Sodium bicarbonate (NaHCO3) solution, saturated

Ethyl acetate (EtOAc)

Magnesium sulfate (MgSO4), anhydrous

Rotary evaporator

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Procedure:
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In a round-bottom flask, dissolve N-Ethyl-2-nitro-4-(trifluoromethyl)aniline (1.0 eq) in ethanol.

To this solution, add Tin(II) chloride dihydrate (5.0 eq).

Carefully add concentrated hydrochloric acid dropwise with stirring. The reaction may be

exothermic.

Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction to room temperature and carefully neutralize with a

saturated solution of sodium bicarbonate until the pH is basic.

Extract the aqueous layer with ethyl acetate (3x).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel.

Self-Validation: The success of the reduction can be confirmed by the disappearance of the

starting material spot on TLC and the appearance of a new, more polar spot corresponding to

the diamine product. Further characterization by NMR and mass spectrometry will confirm the

structure of the product.

Safety and Handling
As a substituted nitroaniline, N-Ethyl-2-nitro-4-(trifluoromethyl)aniline should be handled with

care. While specific toxicity data is not available, related compounds are known to be irritants

and potentially toxic.[2][3][4][5]

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.[1]
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Ventilation: Handle this compound in a well-ventilated area, preferably in a chemical fume

hood.[1]

Inhalation: Avoid inhaling dust or vapors.[1]

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush

immediately with copious amounts of water.[1][3]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[1]

Conclusion
N-Ethyl-2-nitro-4-(trifluoromethyl)aniline is a versatile chemical intermediate with significant

potential in various fields of chemical synthesis. Its unique combination of a trifluoromethyl

group, a nitro functionality, and an N-ethyl substituent provides a rich platform for the

construction of complex molecular architectures. Understanding its synthesis, reactivity, and

handling is paramount for its effective and safe utilization in research and development. The

methodologies and principles outlined in this guide are intended to serve as a valuable

resource for scientists working with this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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